Cas no 891133-67-8 (N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 891133-67-8
• MF: C₁₉H₁₆Cl₂N₄O₄S
• MW: 467.325740814209
• CID: 6387227
• PubChem ID: 16802796
• Update Time: 2025-10-24

N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide
• N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-4-pyrrolidin-1-ylsulfonylbenzamide
• 891133-67-8
• AB00678899-01
• N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-4-(pyrrolidine-1-sulfonyl)benzamide
• N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
• F2518-0030
• AKOS024656221

• Inchi： 1S/C19H16Cl2N4O4S/c20-13-5-8-16(21)15(11-13)18-23-24-19(29-18)22-17(26)12-3-6-14(7-4-12)30(27,28)25-9-1-2-10-25/h3-8,11H,1-2,9-10H2,(H,22,24,26)
• InChI Key： QGBBEKSFQZNKDW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1=NN=C(NC(C2C=CC(=CC=2)S(N2CCCC2)(=O)=O)=O)O1)Cl

Computed Properties

• Exact Mass: 466.0269316g/mol
• Monoisotopic Mass: 466.0269316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide

N-5-(2,5-Dichlorophenyl)-1,3,4-Oxadiazol-2-Yl-4-(Pyrrolidine-1-Sulfonyl)Benzamide: A Comprehensive Overview

The compound N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-(pyrrolidine-1-sulfonyl)benzamide, identified by the CAS number 891133-67-8, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzamide backbone substituted with a 2,5-dichlorophenyl group and a pyrrolidine sulfonyl moiety. The presence of the 1,3,4-oxadiazole ring further enhances its functional versatility.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The oxadiazole ring is known for its ability to act as a bioisostere in various pharmacological contexts. This makes N-5-(2,5-dichlorophenyl)-1,3,4 oxadiazol derivatives particularly interesting for researchers exploring new therapeutic agents. The substitution pattern in this compound suggests potential activity in inhibiting key enzymes or receptors involved in diseases such as cancer or neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the pyrrolidine sulfonyl group is achieved through a carefully controlled sulfonation reaction. This step is critical as it significantly influences the compound's solubility and bioavailability. Researchers have reported that optimizing this step can lead to improved pharmacokinetic profiles in preclinical models.

In terms of application, the compound has shown promise in preliminary assays targeting kinase inhibitors. Its unique structure allows for strong binding interactions with specific protein domains. Recent advancements in computational chemistry have enabled detailed molecular docking studies to predict binding affinities and optimize lead compounds like this one.

Environmental considerations are also a key focus in modern chemical research. Studies on the degradation pathways of similar compounds suggest that N-benzamide derivatives may undergo biodegradation under specific environmental conditions. Understanding these processes is crucial for assessing the ecological impact of such chemicals and ensuring sustainable practices in their production and use.

The integration of green chemistry principles into the synthesis of this compound has been another area of active research. Efforts are being made to reduce waste generation and improve atom economy during the production process. These initiatives align with global trends toward more sustainable chemical manufacturing.

In conclusion, CAS No 891133 67 8 represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its structure offers a platform for exploring novel therapeutic agents while also presenting opportunities for advancing chemical synthesis methodologies. As research continues to uncover its full potential, this compound stands at the forefront of innovation in organic chemistry and drug development.